4-Methyloctanoic acid
4-Methyloctanoic acid
, also known as fema 3575, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome.
Brand Name:
Vulcanchem
CAS No.:
54947-74-9
VCID:
VC0109220
InChI:
InChI=1S/C9H18O2/c1-3-4-5-8(2)6-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
SMILES:
CCCCC(C)CCC(=O)O
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
4-Methyloctanoic acid
CAS No.: 54947-74-9
Reference Standards
VCID: VC0109220
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
CAS No. | 54947-74-9 |
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Product Name | 4-Methyloctanoic acid |
Molecular Formula | C9H18O2 |
Molecular Weight | 158.24 g/mol |
IUPAC Name | 4-methyloctanoic acid |
Standard InChI | InChI=1S/C9H18O2/c1-3-4-5-8(2)6-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11) |
Standard InChIKey | LEGGANXCVQPIAI-UHFFFAOYSA-N |
SMILES | CCCCC(C)CCC(=O)O |
Canonical SMILES | CCCCC(C)CCC(=O)O |
Density | 0.900-0.908 (20°/20°) |
Physical Description | clear, colourless liquid with a goat, costus, mutton odou |
Description | , also known as fema 3575, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. |
Synonyms | 4-Methyloctanoic Acid; 4-Methylcaprylic Acid; |
PubChem Compound | 62089 |
Last Modified | Nov 11 2021 |
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